Cas no 67004-49-3 (5-Quinolinamine, 8-chloro-2,4-dimethyl-)

• Product Name: 5-Quinolinamine, 8-chloro-2,4-dimethyl-
• CAS No: 67004-49-3
• MF: C₁₁H₁₁ClN₂
• MW: 206.671441316605
• CID: 388208
• PubChem ID: 20392787
• Update Time: 2025-04-19

5-Quinolinamine, 8-chloro-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 5-Quinolinamine, 8-chloro-2,4-dimethyl-
• 8-chloro-2,4-dimethylquinolin-5-amine
• SCHEMBL11543194
• 67004-49-3
• DTXSID50606612

• Inchi： 1S/C11H11ClN2/c1-6-5-7(2)14-11-8(12)3-4-9(13)10(6)11/h3-5H,13H2,1-2H3
• InChI Key： XWMFVUHSEIRNGG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C1=NC(C)=CC=2C)N

Computed Properties

• Exact Mass: 206.0610761g/mol
• Monoisotopic Mass: 206.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.9Ų